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Compound of Interest

Compound Name: P-Quaterphenyl

Cat. No.: B089873

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of p-quaterphenyl, a benzenoid aromatic
compound. It details its chemical identity, physical properties, and critical safety information.
The content is structured to offer readily accessible data for professionals in research and
development.

Section 1: Chemical and Physical Properties

p-Quaterphenyl, with the CAS number 135-70-6, is a compound recognized for its role as a
chromophore and its application in scintillation work.[1][2] Its chemical structure consists of four
phenyl groups linked in a para arrangement.[2]

Table 1: Chemical Identifiers

Identifier Value

CAS Number 135-70-6

Molecular Formula C24H18

Molecular Weight 306.41 g/mol [1]

Synonyms Benzerythrene; 1,1":4',1":4",1"-Quaterphenyl[1]

Table 2: Physical and Chemical Properties
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Property Value

Appearance Off-white powder/solid[3]

Melting Point >300 °C / 572 °F[3]

Boiling Point 428 °C/802.4 °F @ 18 mmHg[3][4]
Solubility Information not readily available
Purity >98.0% (HPLC)

Section 2: Safety Data

According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), p-
quaterphenyl is not considered a hazardous chemical.[3] However, some suppliers classify it
as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[5] It is crucial to
consult the specific safety data sheet (SDS) from your supplier for the most accurate
information.

Table 3: Hazard Identification

Hazard Classification

Acute Oral Toxicity Category 4 (Harmful if swallowed)[5]
Hazardous to the Aquatic Environment (Long- Category 1 (Very toxic to aquatic life with long
Term) lasting effects)[5]

Table 4: Handling and Storage Recommendations
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Guideline Recommendation

Avoid contact with skin and eyes.[5] Do not eat,
Handling drink, or smoke when using this product.[5] Use

in a well-ventilated area.[5]

Store in a well-ventilated place. Keep container
Storage )
tightly closed.

) ) Wear protective gloves, clothing, and eye/face
Personal Protective Equipment (PPE) ]
protection.[3][5]

Section 3: Experimental Protocols and
Visualizations

A common experimental procedure involving p-quaterphenyl is its purification through
recrystallization. This process is fundamental for obtaining a high-purity solid essential for its
applications.

Experimental Protocol: Purification of p-Quaterphenyl by Recrystallization
Objective: To purify crude p-quaterphenyl to a high degree of purity.
Materials:

e Crude p-quaterphenyl

e Dimethyl sulfoxide (DMSO)

e Heating apparatus (e.g., hot plate with magnetic stirrer)

e Erlenmeyer flask

e Buchner funnel and filter paper

e Vacuum flask and vacuum source

e Crystallizing dish
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Methodology:
e Place the crude p-quaterphenyl in an Erlenmeyer flask.
e Add a minimal amount of dimethyl sulfoxide to the flask.

o Gently heat the mixture to approximately 50°C while stirring until the p-quaterphenyl is
completely dissolved.[2]

e Once dissolved, remove the flask from the heat and allow it to cool slowly to room
temperature.

» As the solution cools, p-quaterphenyl crystals will start to form.

o To maximize crystal formation, the flask can be placed in an ice bath after it has reached
room temperature.

o Collect the crystals by vacuum filtration using a Buchner funnel.
e Wash the crystals with a small amount of cold solvent to remove any remaining impurities.
o Dry the purified crystals in a desiccator or a vacuum oven.

Below is a diagram illustrating the workflow for the purification of p-quaterphenyl.
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Purification Workflow for p-Quaterphenyl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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